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Compound of Interest

Compound Name: Octanal

Cat. No.: B600720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and analytical methodologies for octanal, an organic

aldehyde compound relevant in various research and development sectors, including flavor,

fragrance, and pharmaceutical synthesis.

Core Properties of Octanal
Octanal, also known as caprylic aldehyde, is a colorless liquid with a characteristic fruity-citrus

odor. It is found naturally in citrus oils and is used as a component in perfumes and flavorings.

[1]

Quantitative Data Summary
The fundamental physicochemical properties of octanal are summarized below. This data is

essential for experimental design, formulation, and analytical method development.

Property Value Reference

CAS Registry Number 124-13-0 [2][3][4][5]

Molecular Formula C₈H₁₆O

Molecular Weight 128.21 g/mol

Alternate Value (MW) 128.2120 g/mol
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Analytical Workflow: Purity Assessment of Octanal
by GC-MS
To ensure the quality and purity of octanal for research and development, a robust analytical

method is required. Gas Chromatography-Mass Spectrometry (GC-MS) is a standard and

effective technique for separating and identifying volatile compounds like octanal from a

sample matrix.

Experimental Workflow Diagram
The diagram below illustrates the logical flow of the experimental protocol for determining the

purity of an octanal sample.
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GC-MS workflow for octanal purity analysis.
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Detailed Experimental Protocol
Objective: To quantify the purity of a given octanal sample and identify any volatile impurities

using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Materials and Reagents:

Octanal sample (for analysis)

High-purity octanal reference standard (>99.5%)

GC-grade hexane (or other suitable solvent)

2 mL autosampler vials with septa caps

Micropipettes

2. Instrumentation:

Gas Chromatograph (GC) equipped with a split/splitless injector and a suitable capillary

column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Mass Spectrometer (MS) detector capable of electron ionization (EI).

Data acquisition and processing software.

3. Standard and Sample Preparation:

Reference Standard Preparation: Accurately prepare a stock solution of the octanal
reference standard in hexane at a concentration of 1000 µg/mL.

Sample Preparation: Dilute the octanal sample to be tested in hexane to a final

concentration of approximately 1000 µg/mL. This ensures the response is within the linear

range of the detector.

Solvent Blank: Prepare a vial containing only hexane to check for solvent impurities and

system contamination.

4. GC-MS Method Parameters:
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Injector:

Injection Volume: 1 µL

Injector Temperature: 250 °C

Split Ratio: 50:1

Oven Temperature Program:

Initial Temperature: 60 °C, hold for 2 minutes

Ramp Rate: 10 °C/min to 280 °C

Final Hold: Hold at 280 °C for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 40-400

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Mode: Full Scan

5. Data Analysis and Purity Calculation:

Inject the solvent blank, followed by the reference standard, and then the prepared sample.

Acquire the data for each run.

For the sample run, integrate the peak area of all detected compounds in the total ion

chromatogram (TIC).
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Identify the main peak as octanal by comparing its retention time and mass spectrum with

the reference standard.

Calculate the purity of the octanal sample using the area percent method:

Purity (%) = (Area of Octanal Peak / Total Area of All Peaks) x 100

Identify any significant impurity peaks by comparing their mass spectra against a spectral

library (e.g., NIST).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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